Cas no 898416-68-7 (5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one)

• Product Name: 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one
• CAS No: 898416-68-7
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 5482421
• Update Time: 2025-07-17

5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-morpholin-4-yl-2-oxoethoxy)-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C22H27N3O5/c26-20-14-19(15-23-6-8-24(9-7-23)18-4-2-1-3-5-18)29-16-21(20)30-17-22(27)25-10-12-28-13-11-25/h1-5,14,16H,6-13,15,17H2
• InChI Key： ZVIUVBKDCJQYMN-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3)CC2)OC=C(OCC(N2CCOCC2)=O)C(=O)C=1

Additional information on 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

Comprehensive Overview of 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898416-68-7)

The compound 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one, identified by its CAS No. 898416-68-7, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of morpholine, phenylpiperazine, and pyran-4-one moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of biological pathways, given its ability to interact with multiple receptor types.

One of the key features of this compound is its multifunctional scaffold, which allows for diverse chemical modifications. The presence of both morpholin-4-yl and phenylpiperazin-1-yl groups suggests potential activity in central nervous system (CNS) targeting, a hot topic in modern pharmacology. Recent studies have highlighted the growing demand for novel CNS-active compounds, especially those addressing neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the surge in searches for "new CNS drug candidates 2024" and "morpholine derivatives in medicine," reflecting widespread interest in such molecules.

From a synthetic chemistry perspective, CAS No. 898416-68-7 exemplifies the trend toward hybrid molecules—a strategy combining pharmacophores from different classes to enhance efficacy or reduce side effects. This approach is frequently queried in scientific forums under terms like "designing hybrid pharmaceuticals" and "multi-target drug discovery." The compound's pyran-4-one core further adds to its versatility, as this structure is known for its anti-inflammatory and antimicrobial properties, another area of intense research focus.

In the context of AI-driven drug discovery, 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one serves as an intriguing case study. Computational models increasingly predict the bioactivity of such complex structures, a topic dominating searches like "machine learning in compound screening." Its balanced lipophilicity, inferred from the morpholine and phenylpiperazine components, also makes it a subject of "drug-likeness optimization" discussions—a critical metric in preclinical development.

Beyond therapeutic potential, this compound's physicochemical properties warrant attention. Its molecular weight and hydrogen bond acceptors/donors fall within ranges often associated with oral bioavailability, a key consideration in drug design. Queries such as "improving compound solubility" and "RO5 compliance analysis" frequently intersect with studies on similar molecules. Additionally, the 4H-pyran-4-one segment may contribute to fluorescence properties, sparking interest in "small-molecule probes for imaging," a trending niche in diagnostic research.

Regulatory perspectives on CAS No. 898416-68-7 remain evolving, with no current restrictions reported. However, the scientific community emphasizes rigorous ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for such compounds—a process heavily searched as "preclinical safety assessment protocols." The phenylpiperazine component, while pharmacologically valuable, necessitates careful structural optimization to avoid off-target effects, a challenge documented in queries like "selective receptor ligand design."

In conclusion, 5-2-(morpholin-4-yl)-2-oxoethoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one represents a compelling intersection of medicinal chemistry and contemporary research trends. Its structural complexity addresses multiple investigator priorities, from CNS drug development to computational molecular design, while aligning with frequently searched terms in both academic and industry settings. Further studies will likely clarify its full therapeutic potential and synthetic scalability.